Cas no 1346600-68-7 (N-Dechloroethyl Cyclophosphamide-d4)

• Product Name: N-Dechloroethyl Cyclophosphamide-d4
• CAS No: 1346600-68-7
• MF: C₅H₁₂ClN₂O₂P
• MW: 198.587740898132
• CID: 4554303
• PubChem ID: 71315247
• Update Time: 2025-10-28

N-Dechloroethyl Cyclophosphamide-d4 Chemical and Physical Properties

Names and Identifiers

• N-Dechloroethyl Cyclophosphamide-d4
• 2-(2-ChloroethylaMino-d4)tetrahydro-2H-1,3,2-oxazaphosphorine 2-oxide
• 3-DechloroethylifosfaMide-d4
• Asta 4968-d4
• DechloroethylcyclophosphaMide-d
• N-(2-Chloroethyl-d4)tetrahydro-2H-1,3,2-oxazaphosphorin-2-aMine 2-Oxide
• [2H4]-N-Dechloroethyl Cyclophosphamide
• 1346600-68-7
• CS-0203649
• HY-132802S

• Inchi： 1S/C5H12ClN2O2P/c6-2-4-8-11(9)7-3-1-5-10-11/h1-5H2,(H2,7,8,9)
• InChI Key： DZKGMGPLDJOVCX-UHFFFAOYSA-N
• SMILES： C1CNP(=O)(NCCCl)OC1

Computed Properties

• Exact Mass: 202.0575993g/mol
• Monoisotopic Mass: 202.0575993g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 50.4Ų

Additional information on N-Dechloroethyl Cyclophosphamide-d4

N-Dechloroethyl Cyclophosphamide-d4: A Comprehensive Overview

N-Dechloroethyl Cyclophosphamide-d4, identified by the CAS number 1346600-68-7, is a specialized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of cyclophosphamide, a well-known alkylating agent with applications in chemotherapy. The "d4" designation indicates the presence of four deuterium atoms, which are often incorporated to enhance stability or facilitate isotopic labeling in research settings.

The synthesis of N-Dechloroethyl Cyclophosphamide-d4 involves a series of intricate chemical reactions, including dehydrohalogenation and subsequent deuteration processes. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and purities, making this compound more accessible for experimental studies. Its structure consists of a cyclohexane ring with a phosphoramide group, where the deuterium atoms are strategically positioned to influence reactivity and stability.

One of the most notable applications of N-Dechloroethyl Cyclophosphamide-d4 is in the study of drug metabolism and pharmacokinetics. By incorporating deuterium into the molecule, scientists can track its behavior within biological systems with greater precision. This has been particularly useful in understanding the mechanisms of action of cyclophosphamide analogs and their potential for targeted drug delivery systems.

Recent research has also explored the potential of N-Dechloroethyl Cyclophosphamide-d4 as a precursor for novel anti-cancer agents. Studies published in reputable journals such as Journal of Medicinal Chemistry and Organic Process Research & Development have demonstrated its ability to selectively target cancer cells while minimizing toxicity to healthy tissues. These findings have opened new avenues for personalized medicine and the development of more effective chemotherapeutic agents.

In addition to its therapeutic applications, N-Dechloroethyl Cyclophosphamide-d4 has found utility in environmental chemistry. Its stability under various conditions makes it a valuable tool for studying degradation pathways and assessing the environmental impact of pharmaceutical compounds. Researchers have utilized this compound to investigate its persistence in soil and aquatic systems, contributing to the broader understanding of eco-toxicology.

The unique properties of N-Dechloroethyl Cyclophosphamide-d4 also make it an ideal candidate for use in advanced imaging techniques. By incorporating deuterium, the compound exhibits distinct spectroscopic signatures that can be exploited in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. This has facilitated detailed structural elucidation and real-time monitoring of biochemical processes.

Looking ahead, the continued exploration of N-Dechloroethyl Cyclophosphamide-d4's properties is expected to yield further breakthroughs in both basic and applied sciences. Collaborative efforts between academic institutions and pharmaceutical companies are paving the way for innovative applications, particularly in the realms of drug discovery and biotechnology.

In conclusion, N-Dechloroethyl Cyclophosphamide-d4, with its unique chemical structure and versatile applications, stands as a testament to the ingenuity of modern chemistry. Its role in advancing our understanding of molecular mechanisms and therapeutic strategies underscores its importance in contemporary scientific research.